Cas no 2034426-31-6 (8-Methoxy-3-[[3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-azetidinyl]carbonyl]-2H-1-benzopyran-2-one)

• Product Name: 8-Methoxy-3-[[3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-azetidinyl]carbonyl]-2H-1-benzopyran-2-one
• CAS No: 2034426-31-6
• MF: C₂₀H₁₇NO₇
• MW: 383.351485967636
• CID: 5378633
• Update Time: 2025-06-07

8-Methoxy-3-[[3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-azetidinyl]carbonyl]-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-3-[[3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-azetidinyl]carbonyl]-2H-1-benzopyran-2-one

• Inchi： 1S/C20H17NO7/c1-11-6-13(8-17(22)26-11)27-14-9-21(10-14)19(23)15-7-12-4-3-5-16(25-2)18(12)28-20(15)24/h3-8,14H,9-10H2,1-2H3
• InChI Key： OHQPOONBBUSKFR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(N1CC(OC2C=C(C)OC(=O)C=2)C1)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 722.9±60.0 °C(Predicted)
• pka: -3.11±0.40(Predicted)

Additional information on 8-Methoxy-3-[[3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-azetidinyl]carbonyl]-2H-1-benzopyran-2-one

8-Methoxy-3-[[3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-azetidinyl]carbonyl]-2H-1-benzopyran-2-one

8-Methoxy-3-[[(6-methyl-2H-pyranone)-substituted azetidinyl]carbonyl]-benzopyrone is a complex organic compound with the CAS number 2034426-31-6. This compound belongs to the class of benzopyrones, which are known for their diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a benzopyrone core, which is further substituted with a methoxy group at the 8-position and a carbonyl group linked to an azetidine ring at the 3-position. The azetidine ring itself is substituted with a 6-methyl-pyranone moiety via an ether linkage.

Recent studies have highlighted the importance of benzopyrone derivatives in drug discovery, particularly due to their antioxidant, anti-inflammatory, and anticancer properties. The presence of the methoxy group in this compound suggests potential modulation of its pharmacokinetic properties, such as increased bioavailability or improved solubility. Additionally, the azetidine ring introduces structural rigidity and may enhance the compound's ability to interact with biological targets, such as enzymes or receptors.

The 6-methyl-pyranone substituent on the azetidine ring adds complexity to the molecule and may contribute to its bioactivity. Pyranone derivatives are known for their ability to act as Michael acceptors, which can participate in conjugate additions with nucleophiles. This property could be exploited in designing prodrugs or in developing compounds with redox-sensitive properties.

From a synthetic standpoint, the construction of this compound likely involves a multi-step process, including the synthesis of the benzopyrone core, followed by functionalization at specific positions. The introduction of the azetidine ring would require careful planning to ensure proper stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis and click chemistry could provide efficient routes for constructing such complex molecules.

In terms of applications, benzopyrone derivatives have been explored in various therapeutic areas. For instance, some derivatives have shown promise as inhibitors of kinases involved in cancer signaling pathways. The presence of multiple functional groups in this compound suggests that it could serve as a lead molecule for further optimization in drug discovery programs.

Moreover, the azetidine ring is a four-membered cyclic amine that is less common compared to other cyclic structures like piperidine or morpholine. Its smaller size and strained geometry could impart unique pharmacodynamic properties to the compound. Recent research has also focused on using azetidine-containing compounds as building blocks for peptide mimetics or as components in macrocyclic structures.

The methoxy substitution at position 8 of the benzopyrone core is another intriguing feature of this compound. Methoxy groups are often introduced to modulate the electronic properties of aromatic rings, which can influence both reactivity and selectivity in biological systems. Additionally, methoxy groups can act as leaving groups under certain reaction conditions, potentially enabling further functionalization of the molecule.

In conclusion, 8-Methoxy-3-[[(6-methyl-pyranone)-substituted azetidinyl]carbonyl]-benzopyrone (CAS 2034426-31-6) represents an interesting example of a structurally complex organic compound with potential applications in pharmaceutical research. Its unique combination of functional groups and structural features makes it a valuable candidate for further investigation into its biological activity and therapeutic potential.